Cas no 2229178-94-1 (2-2-bromo-4-(trifluoromethyl)phenyl-2-fluoroethan-1-amine)

• Product Name: 2-2-bromo-4-(trifluoromethyl)phenyl-2-fluoroethan-1-amine
• CAS No: 2229178-94-1
• MF: C₉H₈BrF₄N
• MW: 286.064135551453
• CID: 6219440
• PubChem ID: 165794932
• Update Time: 2025-05-25

2-2-bromo-4-(trifluoromethyl)phenyl-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-bromo-4-(trifluoromethyl)phenyl-2-fluoroethan-1-amine
• EN300-1940465
• 2229178-94-1
• 2-[2-bromo-4-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine

• Inchi： 1S/C9H8BrF4N/c10-7-3-5(9(12,13)14)1-2-6(7)8(11)4-15/h1-3,8H,4,15H2
• InChI Key： ILWADGBZEJHKET-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1C(CN)F

Computed Properties

• Exact Mass: 284.97762g/mol
• Monoisotopic Mass: 284.97762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-2-bromo-4-(trifluoromethyl)phenyl-2-fluoroethan-1-amine

Compound CAS No. 2229178-94-1: 2-(2-Bromo-4-(Trifluoromethyl)Phenyl)-2-Fluoroethan-1-Amine

The compound with CAS No. 2229178-94-1, known as 2-(2-Bromo-4-(Trifluoromethyl)Phenyl)-2-FluoroEthan-1-Amine, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis due to its versatile functional groups and potential applications in drug design and advanced materials.

The molecular structure of this compound is characterized by a central ethanamine backbone, which serves as a platform for attaching two distinct substituents: a bromo group and a trifluoromethyl group on the phenyl ring. The presence of both bromine and fluorine atoms introduces significant electronic effects, making this compound highly reactive in certain chemical environments. Recent studies have highlighted its role in catalytic processes, where its ability to stabilize transition states has been exploited in the synthesis of complex organic molecules.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various laboratory-scale reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be enhanced through specific synthetic modifications.

The synthesis of 2-(2-Bromo-4-(Trifluoromethyl)Phenyl)-2-FluoroEthan strong>-< strong>1-Amine strong> typically involves multi-step processes, including nucleophilic aromatic substitution and fluorination reactions. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving yield rates. These developments have been instrumental in scaling up its production for research and industrial applications.

In the realm of pharmaceuticals, this compound has shown promise as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to act as a chiral auxiliary in asymmetric synthesis has further expanded its utility in drug discovery programs. Additionally, its application in the development of novel materials, such as high-performance polymers and advanced coatings, has been explored due to its unique combination of electronic and structural properties.

The latest research on this compound has focused on its role in < strong>copper-catalyzed cross-coupling reactions strong>, where it serves as an effective ligand for facilitating carbon-heteroatom bond formations. This discovery has opened new avenues for constructing complex molecular architectures with high precision. Furthermore, studies on its interaction with biological systems have revealed potential applications in enzyme inhibition and receptor targeting, underscoring its versatility across multiple scientific disciplines.

In conclusion, CAS No. 2229178-94-1 represents a cutting-edge molecule with immense potential across various scientific domains. Its unique structural features, combined with recent breakthroughs in synthetic methodologies and application development, position it as a key player in advancing modern chemistry and materials science.